Cas no 224963-03-5 (Diphenolic acid)

• Product Name: Diphenolic acid
• CAS No: 224963-03-5
• MF: C₁₇H₁₈O₄
• MW: 286.3224
• CID: 5082984
• Update Time: 2022-06-06

Diphenolic acid Chemical and Physical Properties

Names and Identifiers

• Diphenolic acid
• 4,4-Bis(4-hydroxyphenyl)pentanoic acid
• 4,4-Bis(4-hydroxyphenyl)valeric acid
• 4,4-Bis(p-hydroxyphenyl)pentanoic acid
• 4,4-Bis(p-hydroxyphenyl)valeric acid
• NSC34824
• 2SIZ2CO5L3
• Benzenebutanoic acid, 4-hydroxy-.gamma.-(4-hydroxyphenyl)-.gamma.-methyl-
• Benzenebutanoic acid, 4-hydroxy-gamma-(4-hydroxyphenyl)-gamma-methyl-
• DSSTox_CID_2436
• DSSTox_RID_76589
• .gamma.,.gamma.-Bis(p-hydroxyphenyl)valeric acid
• DSSTox_GSID_22436

• Inchi： 1S/C17H18O4/c1-17(11-10-16(20)21,12-2-6-14(18)7-3-12)13-4-8-15(19)9-5-13/h2-9,18-19H,10-11H2,1H3,(H,20,21)
• InChI Key： VKOUCJUTMGHNOR-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C(C([H])([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])O[H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 3.3
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols